Cas no 2648930-49-6 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648930-49-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6483117
• PubChem ID: 165582272
• Update Time: 2025-06-08

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid
• 2648930-49-6
• (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]pyrrolidine-2-carboxylic acid
• EN300-1535671

• Inchi： 1S/C24H26N2O6/c27-15(12-22(28)26-11-5-10-21(26)23(29)30)13-25-24(31)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20-21,27H,5,10-14H2,(H,25,31)(H,29,30)/t15?,21-/m1/s1
• InChI Key： KAEIEKSOMXTAQU-MZVUKIKXSA-N
• SMILES： O(C(NCC(CC(N1CCC[C@@H]1C(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid (CAS: 2648930-49-6)

The compound (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid (CAS: 2648930-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoyl moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are critical for its application in high-throughput screening and combinatorial chemistry.

In addition to its synthetic utility, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid has been investigated for its role in peptide-based drug design. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its use as a building block for constrained peptides, which exhibit enhanced bioavailability and target specificity. The compound's ability to introduce conformational constraints has opened new avenues for developing peptide therapeutics with improved pharmacokinetic properties.

Furthermore, the biological activity of derivatives of this compound has been explored in the context of enzyme inhibition. Preliminary results from a 2024 study indicate that certain analogs exhibit potent inhibitory effects against proteases involved in inflammatory pathways. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and neurodegenerative diseases. However, further in vivo studies are required to validate these effects and assess toxicity profiles.

The compound's compatibility with solid-phase peptide synthesis (SPPS) has also been a focal point of recent research. A team at the University of Cambridge demonstrated its efficacy in automated peptide synthesizers, enabling the rapid assembly of complex peptide libraries. This development is particularly relevant for drug discovery programs aiming to identify novel bioactive peptides.

In conclusion, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidine-2-carboxylic acid (CAS: 2648930-49-6) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug development, with ongoing studies uncovering new potentials. Future research should focus on expanding its utility in therapeutic contexts and optimizing its properties for industrial-scale production.